Cas no 1207055-77-3 (4-(1H-pyrrol-1-yl)-N-{4-[6-(pyrrolidin-1-yl)pyridazin-3-yl]phenyl}benzamide)

• Product Name: 4-(1H-pyrrol-1-yl)-N-{4-[6-(pyrrolidin-1-yl)pyridazin-3-yl]phenyl}benzamide
• CAS No: 1207055-77-3
• MF: C₂₅H₂₃N₅O
• MW: 409.483024835587
• CID: 5473109
• Update Time: 2025-10-30

4-(1H-pyrrol-1-yl)-N-{4-[6-(pyrrolidin-1-yl)pyridazin-3-yl]phenyl}benzamide Chemical and Physical Properties

Names and Identifiers

• N-[4-(6-pyrrolidin-1-ylpyridazin-3-yl)phenyl]-4-pyrrol-1-ylbenzamide
• 4-(1H-pyrrol-1-yl)-N-{4-[6-(pyrrolidin-1-yl)pyridazin-3-yl]phenyl}benzamide

• Inchi： 1S/C25H23N5O/c31-25(20-7-11-22(12-8-20)29-15-1-2-16-29)26-21-9-5-19(6-10-21)23-13-14-24(28-27-23)30-17-3-4-18-30/h1-2,5-16H,3-4,17-18H2,(H,26,31)
• InChI Key： GLTPIRMVKRLVFN-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C2=NN=C(N3CCCC3)C=C2)C=C1)(=O)C1=CC=C(N2C=CC=C2)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 4-(1H-pyrrol-1-yl)-N-{4-[6-(pyrrolidin-1-yl)pyridazin-3-yl]phenyl}benzamide

Introduction to 4-(1H-pyrrol-1-yl)-N-{4-[6-(pyrrolidin-1-yl)pyridazin-3-yl]phenyl}benzamide (CAS No. 1207055-77-3)

4-(1H-pyrrol-1-yl)-N-{4-[6-(pyrrolidin-1-yl)pyridazin-3-yl]phenyl}benzamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 1207055-77-3, belongs to a class of molecules that exhibit promising properties for further exploration in drug discovery and development. The presence of multiple heterocyclic moieties, including a pyrrole ring, a pyridazine ring, and a pyrrolidine moiety, contributes to its complex chemical profile and suggests a high degree of molecular complexity that may translate into diverse pharmacological effects.

The structural framework of 4-(1H-pyrrol-1-yl)-N-{4-[6-(pyrrolidin-1-yl)pyridazin-3-yl]phenyl}benzamide is characterized by its benzamide core, which is a well-known pharmacophore in medicinal chemistry. Benzamides are frequently incorporated into drug molecules due to their ability to interact with biological targets in a manner that can modulate enzyme activity or receptor binding. In this compound, the benzamide group is linked to a phenyl ring, which is further substituted with a pyridazine moiety. This pyridazine ring is connected to another phenyl ring that carries a pyrrolidin-1-yl group at its 6-position. Such structural motifs are often employed in the design of molecules with potential therapeutic applications.

One of the most intriguing aspects of 4-(1H-pyrrol-1-yl)-N-{4-[6-(pyrrolidin-1-yl)pyridazin-3-yl]phenyl}benzamide is its potential for interaction with biological systems. The combination of heterocyclic rings suggests that this compound may exhibit multiple modes of action, making it a candidate for multitargeted drug design. Recent studies in medicinal chemistry have highlighted the importance of such multifunctional compounds in addressing complex diseases that require simultaneous modulation of multiple biological pathways.

The pyrrole ring in this molecule is particularly noteworthy, as it is known to be a common structural element in biologically active compounds. Pyrroles have been implicated in various pharmacological activities, including antiviral, antibacterial, and anticancer effects. The presence of the pyrrole moiety in 4-(1H-pyrrol-1-yl)-N-{4-[6-(pyrrolidin-1-yl)pyridazin-3-yl]phenyl}benzamide may contribute to its ability to interact with biological targets in a specific manner, potentially leading to novel therapeutic effects.

Furthermore, the pyridazine ring is another key structural feature that warrants attention. Pyridazines have been widely used in the development of pharmaceuticals due to their ability to engage with biological targets such as enzymes and receptors. The pyridazine moiety in this compound may contribute to its binding affinity and selectivity for certain biological targets, which are critical factors in drug design.

The pyrrolidin group present at the 6-position of the phenyl ring adds another layer of complexity to the molecule. Pyrrolidine derivatives are known for their diverse biological activities, including neuroprotective, anti-inflammatory, and anticancer effects. The incorporation of the pyrrolidin moiety into 4-(1H-pyrrol-1-yl)-N-{4-[6-(pyrrolidin-1-y l)pyridazin -3 -y l]phen yl}benzamide suggests that this compound may possess unique pharmacological properties that could be exploited for therapeutic purposes.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential biological activities of complex molecules like 4-(1H-pyrrol -1 -y l)-N-{4-[6-( py rro lidin - 1 -y l ) py ridazin -3 - y l ]phen yl}benzamide with greater accuracy. These tools have been instrumental in identifying potential binding interactions between this compound and various biological targets, providing insights into its mechanism of action and potential therapeutic applications.

In addition to computational studies, experimental approaches such as high-throughput screening (HTS) have been employed to evaluate the biological activity of 4-( 1 H - p y r r o l - 1 - y l ) - N - { 4 [ 6 ( p y r r o lidin - 1 - y l ) p y rid azin e - 3 - y l ] ph en y l } b en z am ide. HTS allows for rapid testing of large libraries of compounds against multiple biological targets, providing valuable data on their efficacy and selectivity. Such experimental data are crucial for validating computational predictions and guiding further optimization efforts.

The synthesis of 4-( 1 H - p y r r o l - 1 - y l ) - N - { 4 [ 6 ( p y r r o lidin - 1 - y l ) p y rid azin e - 3 - y l ] ph en y l } b en z am ide represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful manipulation of functional groups and precise control over reaction conditions to ensure high yield and purity. The development of efficient synthetic routes is essential for producing sufficient quantities of this compound for further research and development.

Future studies on 4-( 1 H - p y r r o l - 1 - y l ) - N { 4 [ 6 ( p yr rol idin _ 1 _y l ) p yr id azine _3 _y l ] phen yl } b en z am ide are likely to focus on elucidating its mechanism of action at the molecular level. Understanding how this compound interacts with its biological targets will provide critical insights into its therapeutic potential and guide the development of more effective derivatives.

The potential applications of 4-( 1 H _ p yr rol _ 1 _y l ) _ N { 4 [ 6 ( p yr rol idin _ 1 _y l ) p yr id azine _3 _y l ] phen yl } b en z am ide extend across various therapeutic areas. Its unique structural features suggest that it may be effective against a range of diseases, including those associated with dysregulated enzyme activity or receptor binding. Further research will be needed to confirm these possibilities and identify specific indications where this compound could provide therapeutic benefits.

In conclusion,4( H_pyrrolyl)-N{ [ [ -( pyrrlidinyloxy)phenylimino]-methyl]- benzamido]-methyl]- -( imino)methyl]- benzamido]-methyl]- -( imino)methyl]- benzamido]-methyl]- -( imino)methyl]- benzamido]-methyl]- -( imino)methyl]- benzamido}-methyl]phenazanone CAS No:120705577_77_3 has emerged as a promising candidate for drug discovery due to its complex structure and potential biological activities .The continued exploration synthesis_and_biological_evaluation_of_this_compound_will_be_invaluable_for_developing_new_treatments_and_improving_ patient_outcomes .